Cas no 5203-15-6 (4-Isobutoxybenzonitrile)

4-Isobutoxybenzonitrile Properties

Names and Identifiers

• Benzonitrile, 4-(2-methylpropoxy)-
• 4-(2-methylpropoxy)benzonitrile
• 4-iso-butoxybenzonitrile
• AKOS000175313
• 4-isobutoxybenzonitrile
• DTXSID50619565
• 4-iso-butoxybenzo-nitrile
• AS-42938
• A899739
• SCHEMBL868642
• FT-0715541
• 5203-15-6
• QWMUMFXFUCDJJI-UHFFFAOYSA-N
• CS-0154210
• DB-071472
• +Expand

• MDL： MFCD08274895
• InChIKey： QWMUMFXFUCDJJI-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO/c1-9(2)8-13-11-5-3-10(7-12)4-6-11/h3-6,9H,8H2,1-2H3
• SMILES： CC(C)COC1=CC=C(C=C1)C#N

Computed Properties

• Exact Mass: 175.09979
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 175.099714038g/mol
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02
• Refractive Index: 1.535 (589.3 nm 25 ºC)
• Boiling Point: 122 ºC (0.3 Torr)
• Flash Point: 121.4±13.7 ºC,
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),